Cas no 2229118-13-0 ((4-fluoropyridin-2-yl)methanesulfonyl chloride)

• Product Name: (4-fluoropyridin-2-yl)methanesulfonyl chloride
• CAS No: 2229118-13-0
• MF: C₆H₅ClFNO₂S
• MW: 209.625802755356
• CID: 6574821
• PubChem ID: 165675557
• Update Time: 2025-08-02

(4-fluoropyridin-2-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (4-fluoropyridin-2-yl)methanesulfonyl chloride
• 4-Fluoro-2-pyridinemethanesulfonyl chloride (ACI)
• 2229118-13-0
• EN300-1987036

• Inchi： 1S/C6H5ClFNO2S/c7-12(10,11)4-6-3-5(8)1-2-9-6/h1-3H,4H2
• InChI Key： WHVMGBNQSCXOOC-UHFFFAOYSA-N
• SMILES： ClS(CC1C=C(C=CN=1)F)(=O)=O

Computed Properties

• Exact Mass: 208.9713554g/mol
• Monoisotopic Mass: 208.9713554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.4Ų

Additional information on (4-fluoropyridin-2-yl)methanesulfonyl chloride

Compound CAS No 2229118-13-0: (4-fluoropyridin-2-yl)methanesulfonyl chloride

(4-fluoropyridin-2-yl)methanesulfonyl chloride, with the CAS number 2229118-13-0, is a highly specialized chemical compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is a derivative of methanesulfonyl chloride, where the sulfonyl group is substituted with a fluoropyridine moiety. The presence of the fluorine atom at the 4-position of the pyridine ring introduces unique electronic and steric properties, making this compound a valuable tool in modern chemical synthesis.

The structure of (4-fluoropyridin-2-yl)methanesulfonyl chloride consists of a pyridine ring with a fluorine substituent at position 4 and a sulfonyl chloride group attached at position 2. This arrangement allows for versatile reactivity, particularly in nucleophilic aromatic substitution reactions. Recent studies have highlighted its utility in constructing complex heterocyclic frameworks, which are critical in drug discovery and development.

One of the most notable applications of this compound is in the synthesis of bioactive molecules. Researchers have employed (4-fluoropyridin-2-yl)methanesulfonyl chloride as an intermediate in the construction of kinase inhibitors, which are pivotal in anticancer therapies. The sulfonyl chloride group acts as an electrophilic site, enabling efficient coupling reactions with various nucleophiles, such as amino acids or other nitrogen-containing compounds.

In addition to its role in drug discovery, this compound has found applications in materials science. Its ability to form stable covalent bonds with a wide range of substrates makes it a valuable reagent in the synthesis of advanced materials, such as polymers and nanoparticles. Recent advancements in green chemistry have also explored the use of (4-fluoropyridin-2-yl)methanesulfonyl chloride in environmentally friendly reaction conditions, reducing waste and improving process efficiency.

The synthesis of (4-fluoropyridin-2-yl)methanesulfonyl chloride typically involves multi-step processes that require precise control over reaction conditions. A common approach involves the sulfonation of 4-fluoropyridine using methanesulfonyl chloride under specific acidic or basic conditions. Optimization studies have revealed that the use of polar aprotic solvents and elevated temperatures significantly enhances reaction yields.

From an analytical standpoint, this compound has been extensively characterized using modern spectroscopic techniques such as NMR, IR, and mass spectrometry. These analyses have provided critical insights into its molecular structure and reactivity, further solidifying its role as a key intermediate in organic synthesis.

In conclusion, (4-fluoropyridin-2-yl)methanesulfonyl chloride (CAS No 2229118-13-0) stands out as a versatile and indispensable compound in contemporary chemical research. Its unique properties and wide-ranging applications continue to drive innovation across multiple disciplines, making it a cornerstone in both academic and industrial settings.